Cas no 2227205-35-6 (2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid)
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-(tert-butoxycarbonyl)-1-azaspiro[3.3]heptan-6-yl)acetic acid
- 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid
-
- Inchi: 1S/C13H21NO4/c1-12(2,3)18-11(17)14-5-4-13(14)7-9(8-13)6-10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
- InChI Key: FZWTZIVSEFHNMJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC1CC2(N(C(OC(C)(C)C)=O)CC2)C1
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A571850-1g |
2-(1-(tert-Butoxycarbonyl)-1-azaspiro[3.3]heptan-6-yl)acetic acid |
2227205-35-6 | 98% | 1g |
$1529.0 | 2024-08-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-100.0mg |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 100.0mg |
¥2561.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-250.0mg |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 250.0mg |
¥4098.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-500.0mg |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 500.0mg |
¥6831.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-1.0g |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 1.0g |
¥10242.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-100mg |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 100mg |
¥2561.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-250mg |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 250mg |
¥4098.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-500mg |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 500mg |
¥6831.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9862-1g |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid |
2227205-35-6 | 95% | 1g |
¥10242.0 | 2024-04-22 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00827512-1g |
2-(1-(tert-Butoxycarbonyl)-1-azaspiro[3.3]heptan-6-yl)acetic acid |
2227205-35-6 | 98% | 1g |
¥10243.0 | 2023-03-18 |
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid Suppliers
2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid
Comprehensive Overview of 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No. 2227205-35-6)
In the rapidly evolving field of pharmaceutical and organic chemistry, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No. 2227205-35-6) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and tert-butoxycarbonyl (Boc) protecting group, is widely utilized in drug discovery and development. Researchers are increasingly focusing on its potential applications in peptide synthesis, small molecule therapeutics, and bioconjugation, making it a hot topic in academic and industrial circles.
The spiro[3.3]heptane core of this compound provides exceptional three-dimensional rigidity, which is highly sought after in the design of bioactive molecules. This structural feature enhances binding affinity and selectivity, addressing key challenges in drug-target interactions. Moreover, the presence of the carboxylic acid functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. As the demand for novel scaffolds in medicinal chemistry grows, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid stands out as a versatile building block.
Recent advancements in AI-driven drug discovery have further amplified the relevance of this compound. Computational models frequently highlight spirocyclic structures as favorable candidates due to their conformational stability and drug-like properties. This aligns with the increasing number of searches for terms like "spirocyclic compounds in drug design" and "Boc-protected amino acid derivatives," reflecting the scientific community's growing curiosity. Additionally, the compound’s role in PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitors has sparked discussions in forums and research publications.
From a synthetic perspective, the preparation of 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid involves multi-step organic transformations, often leveraging transition metal catalysis and asymmetric synthesis. These methods are critical for achieving high enantiopurity, a requirement for many pharmaceutical intermediates. The compound’s CAS No. 2227205-35-6 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers exploring structure-activity relationships (SAR).
Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike many traditional intermediates, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid is designed to align with green chemistry principles, minimizing hazardous byproducts. This aspect resonates with the rising trend of "sustainable synthetic routes" in organic chemistry, a topic frequently queried in search engines.
In conclusion, 2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No. 2227205-35-6) represents a convergence of innovation in molecular design, synthetic methodology, and therapeutic potential. Its applications span from peptide mimetics to fragment-based drug discovery, solidifying its position as a cornerstone in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific exploration.
2227205-35-6 (2-{1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptan-6-yl}acetic acid) Related Products
- 2193052-05-8(3-(2S)-1-(tert-butoxy)carbonyl-2-methylpyrrolidin-2-ylpropanoic acid)
- 2089277-46-1(3-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-1-yl}propanoic acid)
- 1363381-67-2(5-[(tert-butoxy)carbonyl]-5-azaspiro[3.4]octane-2-carboxylic acid)
- 1374658-95-3(5-[(tert-butoxy)carbonyl]-5-azaspiro[3.5]nonane-2-carboxylic acid)
- 2167195-25-5(2-{1-[(tert-butoxy)carbonyl]-2-methylazetidin-3-yl}acetic acid)
- 2306275-91-0(2-(1-tert-butoxycarbonyl-1-azaspiro[4.5]decan-8-yl)acetic acid)
- 1374659-11-6(1-[(tert-butoxy)carbonyl]-1-azaspiro[3.3]heptane-6-carboxylic acid)
- 1780990-27-3(2-{1-[(Tert-butoxy)carbonyl]-2,2-dimethylpiperidin-4-yl}acetic acid)
- 2306271-42-9(2-(5-tert-butoxycarbonyl-5-azaspiro[3.4]octan-2-yl)acetic acid)
- 2306275-86-3(2-(5-tert-butoxycarbonyl-5-azaspiro[3.5]nonan-2-yl)acetic acid)